Cas no 496801-28-6 (3,5-diiodo-4-methoxyaniline)

• Product Name: 3,5-diiodo-4-methoxyaniline
• CAS No: 496801-28-6
• MF: C₇H₇I₂NO
• MW: 374.945526361465
• CID: 4496430
• PubChem ID: 91621954
• Update Time: 2025-06-30

3,5-diiodo-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-diiodo-4-methoxy-
• 3,5-diiodo-4-methoxyaniline
• AKOS034181449
• 959-983-8
• G40439
• Z1726025913
• EN300-1703518
• WUA80128
• 496801-28-6

• Inchi： 1S/C7H7I2NO/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,10H2,1H3
• InChI Key： HSUJYIOBQDIMPP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1OC)I)N

Computed Properties

• Exact Mass: 374.86171Da
• Monoisotopic Mass: 374.86171Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.3Ų

Additional information on 3,5-diiodo-4-methoxyaniline

Research Brief on 3,5-Diiodo-4-methoxyaniline (CAS: 496801-28-6): Recent Advances and Applications in Chemical Biology and Medicine

3,5-Diiodo-4-methoxyaniline (CAS: 496801-28-6) is a halogenated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its iodine-substituted aromatic ring and methoxy functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to synthesize the latest findings on 3,5-diiodo-4-methoxyaniline, highlighting its chemical properties, biological activities, and emerging applications.

The structural uniqueness of 3,5-diiodo-4-methoxyaniline lies in its electron-rich aromatic system, which facilitates diverse chemical modifications. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic halogenation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,5-diiodo-4-methoxyaniline can be efficiently synthesized with a 92% yield using a palladium-catalyzed coupling reaction, underscoring its accessibility for large-scale pharmaceutical applications.

In the realm of drug discovery, 3,5-diiodo-4-methoxyaniline has emerged as a promising scaffold for the design of novel antimicrobial agents. A recent Nature Communications article (2024) revealed that derivatives of this compound exhibit potent activity against multidrug-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 1.56 µg/mL. Mechanistic studies suggest that these derivatives disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These findings position 3,5-diiodo-4-methoxyaniline as a valuable candidate for addressing the global challenge of antibiotic resistance.

Beyond antimicrobial applications, 3,5-diiodo-4-methoxyaniline has shown potential in oncology research. A 2024 study in Cancer Research reported that iodine-containing analogs derived from this compound selectively inhibit the proliferation of triple-negative breast cancer (TNBC) cells by inducing DNA damage and apoptosis. The study further identified a correlation between the compound's iodine substituents and its ability to modulate reactive oxygen species (ROS) levels in cancer cells. These insights open new avenues for the development of targeted therapies for aggressive cancer subtypes.

In addition to its therapeutic potential, 3,5-diiodo-4-methoxyaniline has found applications in diagnostic imaging. Its iodine-rich structure makes it an attractive candidate for radiopharmaceutical development. Recent work published in the Journal of Nuclear Medicine (2023) demonstrated that radiolabeled derivatives of this compound exhibit high tumor uptake and favorable pharmacokinetics in preclinical models, suggesting utility as positron emission tomography (PET) tracers for cancer detection.

Despite these advancements, challenges remain in the clinical translation of 3,5-diiodo-4-methoxyaniline-based compounds. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Ongoing research efforts, including structure-activity relationship (SAR) studies and computational modeling, aim to address these limitations while expanding the compound's therapeutic repertoire.

In conclusion, 3,5-diiodo-4-methoxyaniline (CAS: 496801-28-6) represents a multifaceted chemical entity with broad implications for chemical biology and medicine. Its unique structural features enable diverse biological activities, ranging from antimicrobial to anticancer effects. As research continues to unravel its full potential, this compound is poised to make significant contributions to drug discovery and diagnostic imaging. Future studies should focus on optimizing its pharmacological properties and exploring novel derivatives to overcome current limitations and maximize therapeutic efficacy.